![molecular formula C9H8Cl2N2O3 B8785846 N-[[(3,5-Dichlorophenyl)amino]carbonyl]glycine CAS No. 62584-33-2](/img/structure/B8785846.png)
N-[[(3,5-Dichlorophenyl)amino]carbonyl]glycine
Overview
Description
“N-[[(3,5-Dichlorophenyl)amino]carbonyl]glycine” is a heterocyclic organic compound . It is also known by other names such as N-(3,5-Dichlorophenyl)ureidoacetic acid, and Glycine, N-[[(3,5-dichlorophenyl)amino]carbonyl]- .
Molecular Structure Analysis
The molecular formula of “N-[[(3,5-Dichlorophenyl)amino]carbonyl]glycine” is C8H5Cl2N2O3 . The InChI representation of the molecule is InChI=1/C8H6Cl2N2O3/c9-4-1-5(10)3-6(2-4)11-7(13)12-8(14)15/h1-3H,(H,14,15)(H2,11 .Physical And Chemical Properties Analysis
The molecular weight of “N-[[(3,5-Dichlorophenyl)amino]carbonyl]glycine” is 248.0434 . Unfortunately, other physical and chemical properties like boiling point, density, etc., are not available in the retrieved information.properties
CAS RN |
62584-33-2 |
|---|---|
Product Name |
N-[[(3,5-Dichlorophenyl)amino]carbonyl]glycine |
Molecular Formula |
C9H8Cl2N2O3 |
Molecular Weight |
263.07 g/mol |
IUPAC Name |
2-[(3,5-dichlorophenyl)carbamoylamino]acetic acid |
InChI |
InChI=1S/C9H8Cl2N2O3/c10-5-1-6(11)3-7(2-5)13-9(16)12-4-8(14)15/h1-3H,4H2,(H,14,15)(H2,12,13,16) |
InChI Key |
LUTUCNIKEYNGLK-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(C=C(C=C1Cl)Cl)NC(=O)NCC(=O)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(4-(3-chloropyrazin-2-yloxy)phenyl)(1H-benzo[d]imidazol-2-yl)methanone](/img/structure/B8785770.png)
![1,7-Diazaspiro[4.5]decane-1-carboxylic acid, 6-oxo-7-(phenylmethyl)-, 1,1-dimethylethyl ester](/img/structure/B8785781.png)
![(4-(1-(3-(Cyanomethyl)-1-(ethylsulfonyl)azetidin-3-yl)-1H-pyrazol-4-yl)-7H-pyrrolo[2,3-d]pyrimidin-7-yl)methyl pivalate](/img/structure/B8785847.png)
